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Compound of Interest

Compound Name: (1-Naphthylmethyl)trichlorosilane

Cat. No.: B091646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of (1-Naphthylmethyl)trichlorosilane. The information is tailored for

professionals in research and development, with a focus on data-driven insights and practical

methodologies.

Core Chemical Properties
(1-Naphthylmethyl)trichlorosilane is a reactive organosilane compound valued for its ability

to functionalize surfaces and act as a versatile chemical intermediate.[1][2] Its unique structure,

combining a bulky aromatic naphthylmethyl group with a highly reactive trichlorosilyl moiety,

dictates its chemical behavior and applications.[1]

Quantitative Data Summary
The key physicochemical properties of (1-Naphthylmethyl)trichlorosilane are summarized in

the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b091646?utm_src=pdf-interest
https://www.benchchem.com/product/b091646?utm_src=pdf-body
https://www.benchchem.com/product/b091646?utm_src=pdf-body
https://www.benchchem.com/product/b091646
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.benchchem.com/product/b091646
https://www.benchchem.com/product/b091646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 17998-59-3 [1][3][4][5]

Molecular Formula C₁₁H₉Cl₃Si [2][3][6]

Molecular Weight 275.63 g/mol [3][4]

Physical State Liquid [2]

Boiling Point 150-151 °C @ 7 mmHg [5]

Density 1.311 - 1.312 g/cm³ @ 25°C [5][7]

Refractive Index 1.5974 [7]

Vapor Pressure < 1 mmHg @ 25°C [2]

Solubility
Reacts with water and other

protic solvents.
[2][7]

Hydrolytic Sensitivity
High: Reacts rapidly with

moisture and water.
[7]

Synthesis and Reactivity
The synthesis of (1-Naphthylmethyl)trichlorosilane leverages established organosilicon

chemistry. Its reactivity is dominated by the trichlorosilyl group, which is highly susceptible to

nucleophilic attack, especially by water.[1]

Synthesis Protocols
Two primary routes for the synthesis of (1-Naphthylmethyl)trichlorosilane have been

identified.[1]

Method 1: Reaction of 1-Chloromethylnaphthalene with Silicon Tetrachloride

This is the principal industrial method for producing (1-Naphthylmethyl)trichlorosilane.

Reaction Principle: This reaction involves the direct coupling of 1-chloromethylnaphthalene

with an excess of silicon tetrachloride.
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Generalized Experimental Protocol:

In a reaction vessel equipped for inert atmosphere operation (e.g., under dry nitrogen or

argon), 1-chloromethylnaphthalene is reacted with silicon tetrachloride.

The reaction may require elevated temperatures and a catalyst, depending on the desired

reaction rate and yield.

Following the reaction, the excess silicon tetrachloride is removed, typically by distillation.

The crude (1-Naphthylmethyl)trichlorosilane is then purified by vacuum distillation to

yield the final product. Note: Specific reaction conditions such as temperature, pressure,

and reaction time are proprietary and would require optimization at the laboratory or pilot

scale.

Method 2: Grignard Reagent Pathway

A less common but effective laboratory-scale synthesis involves a Grignard reagent.[1][8]

Reaction Principle: 1-Naphthylmethylmagnesium bromide (a Grignard reagent) is prepared

and subsequently reacted with silicon tetrachloride. The naphthylmethyl group displaces one

chloride ion on the silicon tetrachloride to form the desired product.

Generalized Experimental Protocol:

Grignard Reagent Formation: In a flame-dried, three-neck flask under an inert

atmosphere, magnesium turnings are covered with a suitable anhydrous ether (e.g.,

diethyl ether or THF). A solution of 1-bromomethylnaphthalene in the same solvent is

added dropwise to initiate the formation of 1-naphthylmethylmagnesium bromide.

Reaction with SiCl₄: The prepared Grignard reagent is then slowly added to a cooled

solution of excess silicon tetrachloride in an anhydrous solvent.

Workup and Purification: The reaction mixture is quenched, and the product is extracted.

The organic phase is dried, and the solvent is removed. The final product is isolated and

purified by vacuum distillation.

Caption: Synthesis pathways for (1-Naphthylmethyl)trichlorosilane.
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Core Reactivity: Hydrolysis and Condensation
The trichlorosilyl group is highly susceptible to hydrolysis. In the presence of water or

atmospheric moisture, it rapidly reacts to form silanetriol intermediates and hydrochloric acid.[2]

These silanetriols are unstable and readily undergo self-condensation to form polysiloxane

networks or react with hydroxyl groups on surfaces to form stable, covalent siloxane bonds.[1]

This reactivity is the foundation of its utility as a surface modifying agent.

Applications in Research and Development
The primary application of (1-Naphthylmethyl)trichlorosilane is in materials science,

particularly for surface functionalization. While direct applications in drug development are not

prominent, its use in modifying surfaces of biomedical devices, biosensors, or drug delivery

vehicles represents a significant area of interest for the field.

Surface Functionalization
(1-Naphthylmethyl)trichlorosilane is used to create self-assembled monolayers (SAMs) on

hydroxyl-bearing substrates such as silica, glass, and metal oxides.[1]

Mechanism: The process involves a two-step hydrolysis and condensation reaction. First, the

trichlorosilyl groups hydrolyze to silanetriols. These intermediates then condense with the

hydroxyl groups on the substrate surface, forming a dense, covalently bonded organic layer.

[3] The pendant naphthylmethyl groups form the new surface, imparting properties such as

hydrophobicity and altered surface energy.[1]

Generalized Protocol for Surface Modification of a Silica Substrate:

Substrate Preparation: The silica substrate (e.g., a silicon wafer or glass slide) is

thoroughly cleaned to remove organic contaminants and to ensure a high density of

surface hydroxyl groups. This is often achieved by piranha solution treatment or UV/ozone

cleaning.

Silanization: The cleaned, dry substrate is immersed in a dilute solution (typically 1-5% by

volume) of (1-Naphthylmethyl)trichlorosilane in an anhydrous organic solvent (e.g.,

toluene or hexane) under an inert atmosphere.
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Reaction: The reaction is allowed to proceed for a set time, which can range from minutes

to several hours, depending on the desired monolayer quality.

Rinsing and Curing: The substrate is removed from the solution, rinsed thoroughly with the

anhydrous solvent to remove any physisorbed silane, and then cured at an elevated

temperature (e.g., 100-120 °C) to promote the formation of covalent siloxane bonds.
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Surface -OH Groups

End: Functionalized Surface
with Covalently Bonded
Naphthylmethyl Layer

Click to download full resolution via product page

Caption: Mechanism of surface functionalization using a trichlorosilane.
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Safety and Handling
(1-Naphthylmethyl)trichlorosilane is a corrosive and reactive compound that requires careful

handling.[2]

Primary Hazards: Causes severe skin burns and eye damage.[2] Reacts with water to

release corrosive hydrogen chloride gas.[2] Inhalation may cause respiratory tract irritation.

[2]

Handling Precautions:

Always handle in a well-ventilated area, preferably within a chemical fume hood.

Use an inert atmosphere (e.g., nitrogen or argon) for all transfers and reactions to prevent

hydrolysis.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., neoprene or nitrile rubber), safety goggles, a face shield, and a lab coat.[2]

Storage: Store in tightly sealed containers under a dry, inert atmosphere.[2] Keep in a cool,

dry, well-ventilated area away from heat, moisture, and incompatible materials such as

alcohols, amines, and oxidizing agents.[2]
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Handling (1-Naphthylmethyl)trichlorosilane

Verify Proper PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Inert Atmosphere
& Fume Hood Operation

PPE OK

Proceed with Transfer/Reaction

Environment OK

Spill Occurs Personnel Exposure

Contain with Inert Absorbent
(e.g., sand, vermiculite)

Collect and Dispose as
Hazardous Waste

Provide Immediate First Aid
(Flush skin/eyes with water for 15+ min)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b091646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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